2-bromo-5-methoxy-N-methylaniline hydrochloride
Overview
Description
2-Bromo-5-methoxy-N-methylaniline hydrochloride (2-BMMA HCl) is a compound that has been studied for its potential applications in scientific research. It is an aromatic compound that is composed of an amine group and a bromine atom which are connected to a benzene ring. 2-BMMA HCl is an important synthetic intermediate used in the synthesis of pharmaceuticals and other organic compounds. It has also been used in the synthesis of a variety of organic compounds, such as dyes, fragrances, and pharmaceuticals.
Scientific Research Applications
2-BMMA HCl has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of a variety of organic compounds, such as dyes, fragrances, and pharmaceuticals. It has also been used as a reagent in the synthesis of a variety of organic compounds, such as heterocyclic compounds, amines, and quinones. In addition, 2-BMMA HCl has been used in the synthesis of a variety of biologically active compounds, such as antibiotics and antifungal agents.
Mechanism of Action
2-BMMA HCl acts as a nucleophilic reagent in the synthesis of organic compounds. It acts as a nucleophile by attacking the electrophilic carbon atom of a substrate. This reaction is called a nucleophilic substitution reaction and is an important reaction in organic synthesis.
Biochemical and Physiological Effects
2-BMMA HCl has been studied for its potential biochemical and physiological effects. It has been found to be a non-toxic compound, with no observed adverse effects in studies involving animals. In addition, it has been found to be a non-irritating and non-sensitizing compound.
Advantages and Limitations for Lab Experiments
2-BMMA HCl has several advantages and limitations for use in laboratory experiments. One advantage is that it is a non-toxic compound and is not irritating or sensitizing. This makes it a safe reagent to use in laboratory experiments. However, it is also a relatively expensive compound and is not readily available in large quantities. Additionally, it has a relatively low boiling point and is volatile, making it difficult to store and transport.
Future Directions
2-BMMA HCl is an important intermediate in the synthesis of a variety of organic compounds and has potential biomedical applications. Future research should focus on further exploring the potential applications of 2-BMMA HCl, such as its use as a reagent in the synthesis of novel compounds and its potential biomedical applications. Additionally, further research should focus on optimizing the synthesis of 2-BMMA HCl and exploring its potential toxicity and environmental effects. Finally, further research should focus on exploring the potential applications of 2-BMMA HCl in other areas, such as its use as a catalyst or a reagent in the synthesis of other compounds.
Synthesis Methods
2-BMMA HCl can be synthesized through the reaction of aniline with bromoacetic acid in the presence of an acid catalyst. The reaction of aniline with bromoacetic acid produces a bromoacetamide intermediate which can then be hydrolyzed to form 2-BMMA HCl. The reaction is carried out under mildly acidic conditions, such as aqueous hydrochloric acid or sulfuric acid, at temperatures ranging from 0 to 50°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-methoxy-N-methylaniline hydrochloride involves the bromination of 5-methoxy-N-methylaniline followed by the formation of the hydrochloride salt.", "Starting Materials": [ "5-methoxy-N-methylaniline", "Bromine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 5-methoxy-N-methylaniline in diethyl ether.", "Step 2: Slowly add bromine to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Add sodium hydroxide to the solution to neutralize the excess bromine.", "Step 4: Extract the product with diethyl ether and wash with water.", "Step 5: Dissolve the product in hydrochloric acid to form the hydrochloride salt.", "Step 6: Recrystallize the product from a suitable solvent to obtain pure 2-bromo-5-methoxy-N-methylaniline hydrochloride." ] } | |
CAS RN |
2763760-19-4 |
Molecular Formula |
C8H11BrClNO |
Molecular Weight |
252.5 |
Purity |
95 |
Origin of Product |
United States |
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